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Compound of Interest

Compound Name: 8-Bromo-5-methoxyquinolin-4-ol

Cat. No.: B596888

To Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for "8-Bromo-5-methoxyquinolin-4-ol" and its applications
as a fluorescent probe, we have found no specific scientific literature or experimental data
detailing its use in this capacity. The search results did not yield any established protocols,
guantitative data on its photophysical properties, or its application in cell imaging or drug
development.

Information is available for related quinoline derivatives and the general principles of
fluorescent probes in biomedical research. For instance, the development of fluorescent probes
IS a significant area of interest for non-invasive, real-time imaging in living systems, which is
valuable for medical diagnostics and drug delivery.[1][2] These probes are designed based on
various photophysical phenomena like Intramolecular Charge Transfer (ICT), Photoinduced
Electron Transfer (PET), and Fluorescence Resonance Energy Transfer (FRET) to visualize
pH, ions, reactive oxygen species, and other biomolecules.[1][2]

Fluorescent probes are recognized as crucial tools in drug discovery for studying protein
targets and screening compound libraries.[3] They can provide a more detailed understanding
of drug delivery within living cells, moving beyond traditional trial-and-error methods.[4][5]

While chemical suppliers list compounds such as 5-bromo-8-methoxyquinoline[6][7] and 8-
bromo-5-nitroisoquinoline[8], and literature discusses the synthesis of various brominated
quinoline and isoquinoline derivatives[6][9], there is a lack of specific information on the
synthesis and fluorescent properties of 8-Bromo-5-methoxyquinolin-4-ol.
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Conclusion:

Based on the current available information, 8-Bromo-5-methoxyquinolin-4-ol is not a well-
established or documented fluorescent probe. Therefore, we are unable to provide detailed
application notes, experimental protocols, quantitative data, or diagrams for its use.

Researchers interested in the potential of this specific molecule as a fluorescent probe would
need to undertake foundational research to synthesize and characterize its photophysical
properties and evaluate its suitability for biological imaging and sensing applications. This
would involve:

o Chemical Synthesis and Purification: Developing a reliable synthetic route to obtain pure 8-
Bromo-5-methoxyquinolin-4-ol.

o Photophysical Characterization: Determining its absorption and emission spectra, quantum
yield, and photostability.

 In Vitro and In Vivo Evaluation: Assessing its cytotoxicity, cell permeability, and potential for
specific targeting or sensing in biological systems.

We recommend that researchers interested in this specific compound begin with a thorough
review of synthetic methodologies for similar quinolinol derivatives and then proceed with a
systematic evaluation of its properties as a potential fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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